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Compound of Interest

Compound Name:
Ethyl 8-(4-heptyloxyphenyl)-8-

oxooctanoate

Cat. No.: B1343586 Get Quote

Technical Guide: Ethyl 8-(4-heptyloxyphenyl)-8-
oxooctanoate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available information on Ethyl 8-(4-
heptyloxyphenyl)-8-oxooctanoate. It is important to note that detailed experimental protocols,

comprehensive spectroscopic data, and biological activity studies for this specific compound

are not readily available in peer-reviewed literature. The information presented herein is

compiled from chemical supplier databases and general chemical knowledge.

Core Properties
Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate is a chemical compound with the following

identifiers and physical properties:
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Property Value Citation(s)

IUPAC Name
ethyl 8-(4-heptyloxyphenyl)-8-

oxooctanoate
[1][2][3]

CAS Number 898758-03-7 [1][2][3]

Molecular Formula C₂₃H₃₆O₄ [1][2][3]

Molecular Weight 376.53 g/mol [1][2][3]

Predicted Boiling Point 488.5 °C at 760 mmHg [1][4]

Predicted Density 0.992 g/cm³ [1][4]

Predicted Refractive Index 1.489 [1]

Predicted Flash Point 208.3 °C [1]

Synthesis and Characterization
Detailed, peer-reviewed synthesis and characterization protocols for Ethyl 8-(4-
heptyloxyphenyl)-8-oxooctanoate are not available in the public domain. However, a

plausible synthetic route can be proposed based on established organic chemistry reactions.

Proposed Synthetic Workflow
A common method for synthesizing similar keto-esters is through a Friedel-Crafts acylation

reaction. The following diagram illustrates a hypothetical workflow for the synthesis of Ethyl 8-
(4-heptyloxyphenyl)-8-oxooctanoate.
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Reaction

Work-up & Purification

Final Product & Analysis

Heptyloxybenzene

Friedel-Crafts Acylation
(e.g., AlCl₃ in CS₂ or CH₂Cl₂)

Ethyl suberoyl chloride

Quenching
(e.g., with ice/HCl)

Reaction Mixture

Extraction
(e.g., with ethyl acetate)

Washing
(e.g., with NaHCO₃, brine)

Drying
(e.g., over Na₂SO₄)

Purification
(e.g., Column Chromatography)

Crude Product

Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate

Characterization
(NMR, IR, MS)
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Hypothetical synthesis workflow for Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate.
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Experimental Protocol:

A detailed experimental protocol for this specific synthesis has not been published. A general

procedure would involve the slow addition of ethyl suberoyl chloride to a cooled solution of

heptyloxybenzene and a Lewis acid catalyst (e.g., aluminum chloride) in an inert solvent. The

reaction would be stirred until completion, followed by a standard aqueous work-up and

purification by column chromatography.

Spectroscopic Data
No published spectroscopic data (NMR, IR, MS) for Ethyl 8-(4-heptyloxyphenyl)-8-
oxooctanoate were found. Characterization of the final product would be essential to confirm

its identity and purity.

Biological Activity and Signaling Pathways
There is no available information in scientific literature regarding the biological activity or

potential signaling pathway interactions of Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate. For

a novel compound such as this, a typical workflow for initial biological screening is outlined

below.

General Biological Screening Workflow
The following diagram illustrates a general workflow for the initial biological evaluation of a

novel chemical entity.
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Test Compound

Initial Screening

Target Identification

Target Validation & Pathway Analysis

Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate

Cytotoxicity Assays
(e.g., MTT, LDH)

Phenotypic Screening
(e.g., cell morphology, reporter assays)

Affinity-based Methods
(e.g., affinity chromatography, pull-down assays)

Identified 'Hit'

Activity-based Probes

Target Knockdown/Knockout
(e.g., siRNA, CRISPR)

Pathway Analysis
(e.g., Western blot, transcriptomics)

Hit-to-Lead Optimization
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General workflow for biological screening of a novel compound.

Experimental Protocols:
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Detailed protocols for these assays are well-established and can be found in standard cell

biology and pharmacology manuals. The choice of specific cell lines and assay conditions

would depend on the therapeutic area of interest.

Safety and Handling
A specific Material Safety Data Sheet (MSDS) for Ethyl 8-(4-heptyloxyphenyl)-8-
oxooctanoate is not widely available. Standard laboratory safety precautions should be taken

when handling this compound. This includes wearing personal protective equipment (PPE)

such as safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated

area or a fume hood.

Conclusion
Ethyl 8-(4-heptyloxyphenyl)-8-oxooctanoate is a chemical compound for which basic

identifying and predicted physical properties are available primarily from commercial suppliers.

There is a notable absence of detailed scientific literature on its synthesis, characterization,

and biological activity. The information and workflows provided in this guide are based on

general chemical and biological principles and are intended to serve as a starting point for

researchers interested in further investigating this molecule. Any research on this compound

would require the de novo development and validation of synthetic and analytical methods, as

well as comprehensive biological screening to determine its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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